(3-Aminopyrazin-2-yl)-[2-(1-ethylbenzimidazol-2-yl)pyrrolidin-1-yl]methanone

• IUPAC Name: (3-aminopyrazin-2-yl)-[2-(1-ethylbenzimidazol-2-yl)pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C18H20N6O/c1-2-23-13-7-4-3-6-12(13)22-17(23)14-8-5-11-24(14)18(25)15-16(19)21-10-9-20-15/h3-4,6-7,9-10,14H,2,5,8,11H2,1H3,(H2,19,21)
• InChI Key: UECQUBSHJZPHFP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2N=C1C3CCCN3C(=O)C4=NC=CN=C4N
• Molecular Formula: C18H20N6O
• Molecular Weight: 336.4 g/mol

Description

(3-Aminopyrazin-2-yl)-[2-(1-ethylbenzimidazol-2-yl)pyrrolidin-1-yl]methanone, also known as EBP2 inhibitor, is a chemical compound that has been extensively studied for its potential in treating cancer. This compound has shown promising results in preclinical studies and has the potential to be a valuable addition to cancer treatment options.

Mechanism of Action

The mechanism of action of (3-Aminopyrazin-2-yl)-[2-(1-ethylbenzimidazol-2-yl)pyrrolidin-1-yl]methanone involves the inhibition of this compound. This compound is a protein that is involved in the regulation of ribosome biogenesis and is overexpressed in several types of cancer. By inhibiting the activity of this compound, this compound can prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied in preclinical studies. It has been shown to inhibit the growth and proliferation of several types of cancer cells, including breast, lung, and ovarian cancer cells. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been shown to have minimal toxicity in normal cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of (3-Aminopyrazin-2-yl)-[2-(1-ethylbenzimidazol-2-yl)pyrrolidin-1-yl]methanone is its specificity for this compound. This compound has been shown to selectively inhibit the activity of this compound without affecting the activity of other proteins. Additionally, this compound has been shown to have minimal toxicity in normal cells.
One of the limitations of this compound is its limited solubility in water. This can make it difficult to administer in vivo. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound.

Future Directions

There are several future directions for the study of (3-Aminopyrazin-2-yl)-[2-(1-ethylbenzimidazol-2-yl)pyrrolidin-1-yl]methanone. One potential direction is to investigate its potential in combination with other cancer treatments, such as chemotherapy and radiation therapy. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound. Finally, more research is needed to determine the efficacy of this compound in treating different types of cancer.

Synthesis Methods

The synthesis of (3-Aminopyrazin-2-yl)-[2-(1-ethylbenzimidazol-2-yl)pyrrolidin-1-yl]methanone is a complex process that requires several steps. The first step involves the synthesis of the pyrazine ring, which is achieved by reacting 2-chloronicotinic acid with hydrazine hydrate. The resulting product is then reacted with 2-bromoethylamine hydrobromide to form the pyrazin-2-ylamine intermediate.
The second step involves the synthesis of the pyrrolidine ring, which is achieved by reacting 1-ethyl-2-nitrobenzimidazole with 2-pyrrolidin-1-yl-1-ethanol. The resulting product is then reacted with the pyrazin-2-ylamine intermediate to form this compound.

Scientific Research Applications

(3-Aminopyrazin-2-yl)-[2-(1-ethylbenzimidazol-2-yl)pyrrolidin-1-yl]methanone has been extensively studied for its potential in treating cancer. It has been shown to inhibit the activity of this compound, a protein that is overexpressed in several types of cancer, including breast, lung, and ovarian cancer. By inhibiting the activity of this compound, this compound can prevent the growth and proliferation of cancer cells.